4-(7-Bromo-2-chloropyrido[3,2-d]pyrimidin-4-yl)morpholine

• Molecular Formula: C11H10BrClN4O
• Molecular Weight: 329.58 g/mol
• IUPAC Name: 4-(7-bromo-2-chloropyrido[3,2-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C11H10BrClN4O/c12-7-5-8-9(14-6-7)10(16-11(13)15-8)17-1-3-18-4-2-17/h5-6H,1-4H2
• InChI Key: PLQOEJSUQHXUGX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC3=C2N=CC(=C3)Br)Cl

Description

4-(7-Bromo-2-chloropyrido[3,2-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C11H10BrClN4O and its molecular weight is 329.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cold solution of crude 7-bromo-2,4-dichloro-pyrido[3,2-d]pyrimidine (2.85 g, 0.0102 mol) in DCM (25 mL) at 0° C. was added morpholine (1.8 g, 0.0204 mol). The reaction was continued at 0° C. for 30 min. The volatiles were evaporated and subjected to column chromatography (60-120 silica gel, 0-12% ethyl acetate in hexane) to get the title compound as a light yellow solid [0.35 g, 26%]. 1H NMR (300 MHz, DMSO-d6): δ 8.68 (d, J=2.7 Hz, 1H), 8.19 (d, J=2.4 Hz, 1H), 3.86-3.89 (m, 8H); LC-MS (ESI): Calculated mass: 328.0; Observed mass: 330.8 [M+H]+ (RT: 1.50 min).